Cas no 2172483-83-7 (1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172483-83-7
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6029380
• PubChem ID: 165597898
• Update Time: 2025-05-20

1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594282
• 2172483-83-7

• Inchi： 1S/C11H18N4O2/c1-7(17-2)10-9(11(12)16)13-14-15(10)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3,(H2,12,16)
• InChI Key： GRHUJBHNGKRECC-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1C1CCCC1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2172483-83-7 and Product Name: 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 2172483-83-7 and the product name 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a triazole ring and a cyclopentyl substituent combined with an N-methoxyethyl group suggests a unique set of chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those containing triazole moieties. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The structural motif of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide incorporates these features, making it an attractive scaffold for drug discovery. The cyclopentyl group introduces steric hindrance, which can influence binding affinity and selectivity, while the methoxyethyl chain enhances solubility and bioavailability.

Recent studies have highlighted the importance of triazole derivatives in developing novel therapeutic agents. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has demonstrated that compounds containing triazole rings exhibit potent activity against various pathogens. The specific arrangement of atoms in 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide may contribute to its ability to interact with biological targets in a manner that is both selective and effective. This has opened up new avenues for exploring its potential in treating a range of diseases.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a process known as the Huisson reaction. The subsequent functionalization with the cyclopentyl group and the N-methoxyethyl chain further refines the molecule's structure. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to optimize these processes.

One of the key challenges in pharmaceutical development is ensuring that a compound exhibits not only high efficacy but also favorable pharmacokinetic properties. The structural features of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide, including its size and lipophilicity profile, may contribute to its potential for oral administration and systemic distribution. Preliminary computational studies have suggested that this compound may have a reasonable bioavailability profile, which is crucial for its clinical translation.

The biological activity of this compound has been preliminarily evaluated using various in vitro assays. Initial results indicate that it exhibits inhibitory activity against certain enzymes and receptors relevant to human health. For example, studies have shown that it may interfere with pathways involved in inflammation and pain perception. These findings align with current trends in drug discovery aimed at modulating complex biological networks.

Furthermore, the versatility of the triazole scaffold allows for further derivatization to enhance specific properties or target different disease indications. By modifying substituents such as the cyclopentyl group or introducing additional functional groups like hydroxyl or amine moieties, chemists can fine-tune the molecule's characteristics to meet specific therapeutic needs. This flexibility makes compounds like 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide valuable tools for medicinal chemists.

In conclusion, the compound with CAS number 2172483-83-7 and product name 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity suggest potential applications in treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this molecule could play a significant role in the development of next-generation therapeutics.